Cas no 1021058-61-6 ((2E)-N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)-3-phenylprop-2-enamide
• CAS No: 1021058-61-6
• MF: C₂₂H₂₆FN₃O₃S
• MW: 431.523547649384
• CID: 6203211
• PubChem ID: 42175539
• Update Time: 2025-10-20

(2E)-N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)-3-phenylprop-2-enamide
• N-(3-((4-(2-fluorophenyl)piperazin-1-yl)sulfonyl)propyl)cinnamamide
• (E)-N-[3-[4-(2-fluorophenyl)piperazin-1-yl]sulfonylpropyl]-3-phenylprop-2-enamide
• 1021058-61-6
• AKOS024503216
• F5253-0350

• Inchi： 1S/C22H26FN3O3S/c23-20-9-4-5-10-21(20)25-14-16-26(17-15-25)30(28,29)18-6-13-24-22(27)12-11-19-7-2-1-3-8-19/h1-5,7-12H,6,13-18H2,(H,24,27)/b12-11+
• InChI Key： CRKRDCOZOIJTFJ-VAWYXSNFSA-N
• SMILES： S(CCCNC(/C=C/C1C=CC=CC=1)=O)(N1CCN(C2C=CC=CC=2F)CC1)(=O)=O

Computed Properties

• Exact Mass: 431.16789104g/mol
• Monoisotopic Mass: 431.16789104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on (2E)-N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)-3-phenylprop-2-enamide

Research Brief on (2E)-N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)-3-phenylprop-2-enamide (CAS: 1021058-61-6)

Recent studies on the compound (2E)-N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)-3-phenylprop-2-enamide (CAS: 1021058-61-6) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of investigation for its pharmacological properties, particularly in targeting specific signaling pathways implicated in various diseases.

The research background of this compound stems from its design as a hybrid molecule combining a piperazine sulfonamide moiety with a cinnamide scaffold. This structural combination is hypothesized to enhance binding affinity and selectivity towards certain biological targets. Recent publications have explored its synthesis, optimization, and preliminary biological evaluations, shedding light on its mechanism of action and therapeutic potential.

One of the key objectives of recent studies has been to elucidate the compound's interaction with serotonin and dopamine receptors, given the presence of the fluorophenylpiperazine group. In vitro assays have demonstrated moderate to high affinity for specific receptor subtypes, suggesting potential applications in neurological and psychiatric disorders. Additionally, molecular docking studies have provided insights into the binding modes and key interactions within the receptor active sites.

Methodologically, researchers have employed a combination of synthetic chemistry, computational modeling, and biological screening to characterize this compound. The synthetic route typically involves multi-step organic reactions, with careful optimization to improve yield and purity. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been utilized to confirm the compound's structure and purity.

Recent findings indicate that (2E)-N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)-3-phenylprop-2-enamide exhibits promising activity in cellular models of inflammation and neurodegeneration. Specifically, it has shown neuroprotective effects in oxidative stress models and anti-inflammatory properties in macrophage assays. These results suggest potential applications in conditions such as Parkinson's disease and chronic inflammatory disorders.

Pharmacokinetic studies have revealed that the compound possesses favorable drug-like properties, including reasonable metabolic stability and blood-brain barrier permeability in preclinical models. However, challenges remain in optimizing its selectivity profile and reducing potential off-target effects. Current research efforts are focused on structural modifications to improve these characteristics while maintaining the core pharmacological activity.

In conclusion, (2E)-N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)-3-phenylprop-2-enamide represents an interesting lead compound in medicinal chemistry research. Its unique structural features and promising biological activities warrant further investigation, particularly in the context of developing novel therapeutics for neurological and inflammatory diseases. Future research directions may include more extensive preclinical evaluations and the development of structurally related analogs to explore structure-activity relationships more comprehensively.